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Compound of Interest

Compound Name: PF-06840003
CAS No.: 198474-05-4
Cat. No.: B1679684

Get Quote

Technical Support Center: PF-06840003

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of PF-06840003 in
solutions.

Troubleshooting Guides and FAQs

This section addresses specific issues that users might encounter during their experiments with
PF-06840003.

Frequently Asked Questions (FAQS)
Q1: How should | dissolve PF-06840003?

A: PF-06840003 is sparingly soluble in agueous solutions. It is recommended to first dissolve
the compound in an organic solvent like DMSO. For in vivo studies, specific formulation
protocols involving co-solvents are necessary.[1][2][3] If the compound does not dissolve
completely, sonication or gentle heating can be used to aid dissolution.[2][3]

Q2: What is the recommended storage condition for PF-06840003?
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A: As a powder, PF-06840003 is stable for at least one year when stored at -20°C.[1] Stock
solutions in DMSO can be stored at -20°C for up to 3 months or at -80°C for up to two years.[1]
[2] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[4]

Q3: Can | prepare a stock solution of PF-06840003 in water?

A: Direct dissolution in water is not recommended due to the compound's low aqueous
solubility. A stock solution should be prepared in an appropriate organic solvent, such as
DMSO.[1][3]

Q4: My PF-06840003 solution appears cloudy or has precipitated. What should | do?

A: Cloudiness or precipitation can occur, especially when diluting a concentrated stock solution
into an aqueous buffer. To address this, you can try gentle heating or sonication to redissolve
the compound.[2][3] For future preparations, consider using a formulation with co-solvents like
PEG300 and Tween-80 to improve solubility.[2][3][4]

Q5: How stable is PF-06840003 in an aqueous experimental buffer?

A: While specific data on the aqueous stability of PF-06840003 at different pH values and
temperatures are not readily available, it is generally recommended to prepare aqueous
working solutions fresh for immediate use.[3][4] The stability in agueous media is limited, and
prolonged storage may lead to degradation or precipitation.

Data Presentation

Table 1: Solubility of PF-06840003 in Various Solvents
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Solvent Concentration Notes Reference
Sonication may be
DMSO > 25 mg/mL required for complete [11[3]
dissolution.
Fresh DMSO is
46 mg/mL (198.09 recommended as
DMSO _ [4]
mM) moisture can reduce
solubility.
60 mg/mL (258.39 Sonication is
DMSO [3]
mM) recommended.
Table 2: In Vivo Formulation Protocols for PF-06840003
. Final
Protocol Composition ] Reference
Concentration
10% DMSO, 40%
> 2.5 mg/mL (10.77
1 PEG300, 5% Tween- [2]
. mM)
80, 45% Saline
10% DMSO, 90%
] > 2.5 mg/mL (10.77
2 (20% SBE-B-CD in [2]
. mM)
Saline)
3 10% DMSO, 90% > 2.5 mg/mL (10.77 o]
Corn QOil mM)
10% DMSO, 40%
4 PEG300, 5% Tween 2 mg/mL (8.61 mM) [3]
80, 45% Saline
DMSO, Kolliphor® EL,
5 5% D-mannitol in Elix Not specified [5]
water (1:1:8 ratio)
0.5% gelatin, 5% D- N
6 N Not specified [5]
mannitol in Elix water
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Experimental Protocols

Protocol: Preparation of PF-06840003 Formulation for In Vivo Administration (Based on
Protocol 1)

Prepare Stock Solution: Weigh the required amount of PF-06840003 powder and dissolve it
in DMSO to create a concentrated stock solution.

¢ Add Co-solvents: In a separate sterile tube, combine the required volumes of PEG300 and
Tween-80.

e Combine and Mix: Add the PF-06840003 stock solution to the PEG300/Tween-80 mixture.
Vortex thoroughly until the solution is clear.

e Add Saline: Slowly add the saline to the mixture while vortexing to bring the solution to the
final desired volume.

o Final Check: Ensure the final solution is clear and free of any precipitate before
administration. It is recommended to use this formulation immediately after preparation.[4]

Visualizations
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Preparation of PF-06840003 Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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